Cas no 1804850-35-8 (4-Cyano-2-difluoromethyl-3-ethylbenzoic acid)

• Product Name: 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid
• CAS No: 1804850-35-8
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5011223
• Update Time: 2025-10-29

4-Cyano-2-difluoromethyl-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid

• Inchi： 1S/C11H9F2NO2/c1-2-7-6(5-14)3-4-8(11(15)16)9(7)10(12)13/h3-4,10H,2H2,1H3,(H,15,16)
• InChI Key： PTVREUUSPJQZEI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(C#N)C=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid

Introduction to 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid (CAS No. 1804850-35-8)

4-Cyano-2-difluoromethyl-3-ethylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804850-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a cyano group, difluoromethyl substituent, and an ethyl group at specific positions on the benzene ring. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The significance of 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid lies in its potential as a building block for more complex molecular architectures. In recent years, there has been a growing interest in the design and synthesis of novel heterocyclic compounds, which often incorporate multiple functional groups to enhance biological activity. The presence of both electron-withdrawing and electron-donating groups in 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid makes it a versatile intermediate for constructing pharmacophores that could interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its utility in the synthesis of potential therapeutic agents. The cyano group, for instance, can serve as a precursor for further functionalization, allowing chemists to introduce additional layers of complexity into the molecule. Similarly, the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates. These features make 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability and half-life. In particular, the 2-difluoromethyl substituent in 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid has been associated with enhanced binding interactions at biological targets, making it a valuable component in the design of small-molecule drugs. Researchers have been exploring its potential in developing inhibitors for various enzymes and receptors implicated in human diseases.

The ethyl group at the 3-position of the benzene ring adds another dimension to the compound's reactivity. This substitution can influence both electronic and steric properties, allowing for fine-tuning of molecular interactions. In drug design, such flexibility is crucial for optimizing binding affinity and selectivity. The combination of these structural elements makes 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid a promising candidate for further investigation.

In academic research, 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid has been employed as a starting material for synthesizing more complex derivatives with tailored biological activities. For example, researchers have utilized this compound to develop novel analogs with potential applications in anti-inflammatory and anticancer therapies. The cyano group can be converted into other functional moieties such as amides or carboxylates, which are common pharmacophores in drug molecules. Additionally, the difluoromethyl group can be further modified through cross-coupling reactions or other synthetic strategies to introduce additional substituents.

The pharmaceutical industry has also shown interest in 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid due to its potential as a precursor for active pharmaceutical ingredients (APIs). The structural complexity of this compound allows for diverse synthetic pathways, enabling the production of structurally diverse libraries of compounds for high-throughput screening (HTS). This approach is widely used in drug discovery to identify lead compounds with desirable biological properties.

From a synthetic chemistry perspective, 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid presents an interesting challenge due to its multiple functional groups. Chemists have developed various synthetic routes to access this compound efficiently while maintaining high yields and purity. These methods often involve multi-step sequences that require careful optimization to achieve the desired product without side reactions. The development of efficient synthetic protocols is essential for scaling up production and facilitating further research.

The unique electronic properties of 4-Cyano-2-difluoromethyl-3-ethylbenzoic acid, influenced by its substituents, make it a valuable tool for studying molecular interactions at the chemical level. Computational methods such as density functional theory (DFT) have been employed to predict how this compound might interact with biological targets at an atomic level. These studies provide insights into potential binding modes and can guide experimental efforts toward optimizing drug candidates.

In conclusion,4-Cyano-2-difluoromethyl-3-ethylbenzoic acid (CAS No. 1804850-35-8) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its structural features—particularly the cyano group,difluoromethyl substituent, and ethyl group—make it a versatile intermediate for synthesizing novel therapeutic agents. Ongoing research continues to explore its applications in various therapeutic areas, underscoring its importance as a chemical entity worthy of continued study.